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Compound of Interest

Ethyl 4-(azepan-1-yl)-3-
Compound Name:
nitrobenzoate

Cat. No.: B1314085

An In-Depth Technical Guide to the Research Chemical: Ethyl 4-(azepan-1-yl)-3-
nitrobenzoate

Disclaimer: Ethyl 4-(azepan-1-yl)-3-nitrobenzoate is a research chemical. Its pharmacological
and toxicological properties have not been fully investigated. This document is intended for
informational purposes for researchers, scientists, and drug development professionals and
should not be interpreted as an endorsement for its use in humans or animals. Appropriate
safety precautions should be taken when handling this compound.

Introduction

Nitroaromatic compounds are a significant class of molecules in medicinal chemistry, known for
a wide spectrum of biological activities including antimicrobial, anticancer, and anti-
inflammatory effects.[1][2] The nitro group often acts as a pharmacophore, which can be
bioreduced within cells to produce reactive nitrogen species, leading to cytotoxic effects against
pathogens or cancer cells.[3][4] This guide focuses on the novel research chemical, Ethyl 4-
(azepan-1-yl)-3-nitrobenzoate, providing a comprehensive overview of its proposed synthesis,
predicted physicochemical properties based on analogous compounds, and potential biological
activities. Detailed experimental protocols for its synthesis, characterization, and in vitro
evaluation are also presented to facilitate further research into its potential as a therapeutic
agent.
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Physicochemical Properties

As Ethyl 4-(azepan-1-yl)-3-nitrobenzoate is a novel compound, its experimental

physicochemical data is not available. However, by examining closely related analogs, we can

predict its likely properties.

Table 1: Physicochemical Data of Analogous Nitrobenzoate Derivatives

Molecular .
Compound Molecular . Melting

Weight ( ) Appearance Reference
Name Formula Point (°C)

g/mol )

Ethyl 4- Sigma-
) CoHoNO4 195.17 55-59 Crystals )
nitrobenzoate Aldrich

Ethyl 4-
ethylamino-3-  Ci11H14N204 238.24 Yellow solid [5]
nitrobenzoate
Ethyl 4- Yellow
fluoro-3- CoHsFNOa4 213.16 oil/Colorless PMC
nitrobenzoate crystals
Ethyl 4- .
Sigma-

methyl-3- C10H11NO4 209.20 ]

) Aldrich
nitrobenzoate
Ethyl 4-

azepan-1-
(azep Likely a
yI)-3- C15H20N204 292.33 )

) yellow solid
nitrobenzoate
(Predicted)

Synthesis

The proposed synthesis of Ethyl 4-(azepan-1-yl)-3-nitrobenzoate is based on the nucleophilic

aromatic substitution of a halogen at the C4 position of an ethyl 3-nitrobenzoate precursor with

azepane. A similar procedure has been successfully used for the synthesis of Ethyl 4-

ethylamino-3-nitrobenzoate from ethyl 4-chloro-3-nitrobenzoate.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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